Cas no 74540-86-6 (Borate(1-),triethylhydro-d-, lithium (1:1), (T-4)-)

Borate(1-),triethylhydro-d-, lithium (1:1), (T-4)- structure
74540-86-6 structure
Product Name:Borate(1-),triethylhydro-d-, lithium (1:1), (T-4)-
CAS No:74540-86-6
MF:C6H16BLi
MW:106.949403762817
CID:578948
PubChem ID:23664629
Update Time:2025-04-19

Borate(1-),triethylhydro-d-, lithium (1:1), (T-4)- Chemical and Physical Properties

Names and Identifiers

    • Borate(1-),triethylhydro-d-, lithium (1:1), (T-4)-
    • Lithium Triethylborodeuteride (1.0 M in THF)
    • LITHIUM TRIETHYLBORODEUTERIDE 1M SOLUTION IN THF
    • Lithium triethylborodeuteride solution
    • Lithium triethyldeuterioborate
    • 74540-86-6
    • EINECS 277-915-9
    • Borate(1-), triethylhydro-d-, lithium, (T-4)-
    • Lithium triethyl(hydrido)(~2~H)borate(1-)
    • lithium;deuterio(triethyl)boranuide
    • Lithium triethyl(2H)hydroborate(1-)
    • DTXSID50996065
    • Inchi: 1S/C6H16B.Li/c1-4-7(5-2)6-3;/h7H,4-6H2,1-3H3;/q-1;+1/i7D;
    • InChI Key: WCJAYABJWDIZAJ-DRGWXPQLSA-N
    • SMILES: C([B-]([2H])(CC)CC)C.[Li+]

Computed Properties

  • Exact Mass: 107.1567859g/mol
  • Monoisotopic Mass: 107.1567859g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 30
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.901 g/mL at 25 °C
  • Flash Point: -17 °C

Borate(1-),triethylhydro-d-, lithium (1:1), (T-4)- Security Information

  • Hazardous Material transportation number:UN 3399 4.3/PG 1
  • Hazard Category Code: 11-14/15-19-20/21/22-34
  • Safety Instruction: 16-26-36/37/39-45-7/8
  • Hazardous Material Identification: F C
  • Risk Phrases:R11;R15;R19;R34
  • Safety Term:S16;S26;S36/37/39;S45;S7/8
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